Cas no 2248295-38-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-chloro-2-fluoropyridine-4-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-chloro-2-fluoropyridine-4-carboxylate
• CAS No: 2248295-38-5
• MF: C₁₄H₆ClFN₂O₄
• MW: 320.65984582901
• CID: 5887232
• PubChem ID: 165719830
• Update Time: 2025-06-15

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-chloro-2-fluoropyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-chloro-2-fluoropyridine-4-carboxylate
• 2248295-38-5
• EN300-6514621

• Inchi： 1S/C14H6ClFN2O4/c15-10-9(5-6-17-11(10)16)14(21)22-18-12(19)7-3-1-2-4-8(7)13(18)20/h1-6H
• InChI Key： XQLLQQXMUHYXRN-UHFFFAOYSA-N
• SMILES： ClC1C(=NC=CC=1C(=O)ON1C(C2C=CC=CC=2C1=O)=O)F

Computed Properties

• Exact Mass: 320.0000125g/mol
• Monoisotopic Mass: 320.0000125g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 76.6Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-chloro-2-fluoropyridine-4-carboxylate

Research Brief on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-chloro-2-fluoropyridine-4-carboxylate (CAS: 2248295-38-5)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-chloro-2-fluoropyridine-4-carboxylate (CAS: 2248295-38-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been investigated for its potential applications in drug discovery, particularly as a versatile intermediate in the synthesis of biologically active compounds. Recent studies have focused on its role in the development of novel kinase inhibitors and its utility in targeted drug delivery systems.

One of the key areas of interest is the compound's ability to serve as a scaffold for the design of small-molecule inhibitors targeting specific protein kinases. Researchers have explored its reactivity and compatibility with various coupling reactions, enabling the synthesis of diverse derivatives with enhanced pharmacological properties. The presence of both the isoindole-1,3-dione and the 3-chloro-2-fluoropyridine moieties provides a unique electronic and steric profile, which can be fine-tuned to improve binding affinity and selectivity toward target proteins.

In a recent study published in the Journal of Medicinal Chemistry, scientists demonstrated the utility of this compound in the synthesis of potent inhibitors for fibroblast growth factor receptors (FGFRs). The study highlighted the compound's role as a key intermediate in the preparation of FGFR inhibitors, which are being investigated for their potential in treating various cancers, including bladder and lung carcinomas. The researchers reported that derivatives of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-chloro-2-fluoropyridine-4-carboxylate exhibited promising in vitro activity, with IC50 values in the nanomolar range.

Another significant application of this compound lies in its use in proteolysis-targeting chimeras (PROTACs). PROTACs are a novel class of therapeutics that induce the degradation of target proteins via the ubiquitin-proteasome system. Recent work has shown that the compound's structural features make it an ideal candidate for incorporation into PROTAC designs, particularly for targeting oncogenic proteins. Its ability to form stable conjugates with E3 ligase ligands and target proteins has been demonstrated in preclinical models, suggesting its potential for advancing targeted protein degradation strategies.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of derivatives based on this scaffold. Issues such as solubility, metabolic stability, and off-target effects need to be addressed to facilitate their transition into clinical trials. Ongoing research is focused on structural modifications to enhance these properties while maintaining the compound's efficacy and selectivity.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-chloro-2-fluoropyridine-4-carboxylate (CAS: 2248295-38-5) represents a valuable tool in modern drug discovery. Its versatility as an intermediate and its potential applications in kinase inhibition and targeted protein degradation highlight its importance in the field. Continued research into its derivatives and their biological activities is expected to yield further insights and therapeutic candidates in the coming years.